2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-(3-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C12H16BIO2/c1-11(2)12(3,4)16-13(15-11)9-6-5-7-10(14)8-9/h5-8H,1-4H3
• InChI Key: HSHFNMSHDHAHDN-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)I
• Molecular Formula: C12H16BIO2
• DSSTOX Substance ID: DTXSID10462094
• Molecular Weight: 329.97 g/mol
• CAS No.: 408492-28-4

Description

2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as ITMD, is a boron-containing heterocyclic compound that has been used in a variety of scientific applications, including organic synthesis, materials science, and biochemistry. Its unique structure and properties make it a useful compound for a wide range of research projects.

Scientific Research Applications

Synthesis of Ortho-Modified Derivatives

Research by Spencer et al. (2002) describes the synthesis of derivatives like 2-mercapto- and 2-piperazino-(methyl-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolanes and explores their inhibitory activity against serine proteases including thrombin. These derivatives showcase the compound's utility in creating biologically relevant molecules with potential therapeutic applications Spencer et al., 2002.

Development of Novel Stilbenes and Polyenes

Das et al. (2015) report on the synthesis of pinacolylboronate-substituted stilbenes and their application in creating boron-capped polyenes. These compounds are investigated for their potential in new material development for technologies such as Liquid Crystal Displays (LCDs) and as therapeutics for neurodegenerative diseases, highlighting the compound's role in materials science and medicinal chemistry Das et al., 2015.

Precision Polymerization

Yokozawa et al. (2011) examined the polymerization of a related compound to yield poly(3-hexylthiophene) with almost perfect head-to-tail regioregularity, demonstrating the compound's significance in precision polymer synthesis. This study contributes to the development of high-quality polymers for electronic applications Yokozawa et al., 2011.

Synthesis of Boronic Esters

Research into the synthesis of benzyloxycyanophenylboronic esters by El Bialy et al. (2011) shows the utility of this compound in the creation of boronic esters, which are pivotal in cross-coupling reactions, further emphasizing its role in advanced organic synthesis El Bialy et al., 2011.

Electrochemical Studies

Tanigawa et al. (2016) explored the electrochemical properties and reactions of sulfur-containing organoboron compounds, including derivatives of 2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This study highlights the compound's relevance in electrochemistry and its potential in developing novel electrochemical reactions Tanigawa et al., 2016.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 2-(3-iodophenyl)histamine, have been found to interact with theH1 receptor . The H1 receptor plays a crucial role in inflammatory responses, making it a potential target for anti-inflammatory drugs .

Mode of Action

Similar compounds like iobenguane are known to locate phaeochromocytomas and neuroblastomas . The radioisotope used can either be iodine-123 for imaging or iodine-131 for destruction of tissues that metabolize noradrenaline .

Biochemical Pathways

Similar compounds like iobenguane are known to interact with tissues that metabolize noradrenaline , which suggests that it may affect the noradrenaline metabolic pathway.

Pharmacokinetics

The onset of activity of liothyronine sodium is rapid, occurring within a few hours . Maximum pharmacologic response occurs within 2 or 3 days, providing early clinical response . The biological half-life is about 2-1/2 days .

Result of Action

Similar compounds like iobenguane are used for the diagnosis of primary and metastatic pheochromocytoma or neuroblastoma .

Biochemical Analysis

Biochemical Properties

2-(3-Iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane plays a crucial role in biochemical reactions, particularly in the formation of carbon-carbon bonds. It interacts with enzymes and proteins involved in these reactions, facilitating the transfer of boron to palladium during the transmetalation step of the Suzuki-Miyaura coupling . This interaction is essential for the formation of new chemical bonds, making the compound a valuable tool in organic synthesis.

Cellular Effects

The effects of this compound on various cell types and cellular processes are significant. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. It has been observed to modulate the activity of certain enzymes and proteins, leading to changes in cellular behavior and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It participates in enzyme inhibition or activation, depending on the specific biochemical context. The compound’s ability to form stable complexes with palladium is a key aspect of its mechanism of action, facilitating the transfer of boron atoms during chemical reactions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions, but its activity may decrease over time due to degradation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses can lead to toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is most effective .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. These interactions can affect metabolic flux and metabolite levels, influencing the overall biochemical environment within cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation, which can impact its activity and function .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can influence the compound’s function and effectiveness in biochemical reactions .